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Coordination Chemistry and Structure

The ferrocyanide anion has the formula [Fe(CN)₆]⁴⁻. It is a classic example of an octahedral coordination

complex [1]:

Central Ion: Fe²⁺ (ferrous iron) in a low-spin state [2].
Ligands: Six cyanide ions (CN⁻) surrounding the central iron ion.

Bonding: The Fe²⁺ is strongly bound to the carbon atoms of the cyanide groups. The iron-nitrogen
bonds are coordinative, with nitrogen atoms typically bonding to other metal cations in solid-state

structures [1]. The remarkable stability of this complex is often explained by resonance hybridization
of the iron-carbon bonds [1].

The structure of lithium ferrocyanide consists of lithium cations (Li⁺) and the octahedral [Fe(CN)₆]⁴⁻

anions [3]. The crystal structure is typically monoclinic [1].
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Diagram of the basic components and bonding in lithium ferrocyanide.

Synthesis and Key Properties

While a specific protocol for lithium ferrocyanide was not detailed, the following table summarizes general

synthesis methods and properties of alkali metal ferrocyanides, from which lithium ferrocyanide can be

derived [1].

Aspect Description

General
Synthesis
Methods

Fusion of nitrogenous organic matter with iron and alkali; reaction of aqueous alkali
cyanides with ferrous salts; double decomposition of other metal ferrocyanides

(e.g., calcium ferrocyanide) with alkali salts [1].

Key Chemical
Properties

Low reactivity of cyanide groups within the complex; high stability constant (Kd ~

10⁻²⁴) [4]; reversible redox activity (oxidation to ferricyanide, [Fe(CN)₆]³⁻) [5].

| Stability Consideration | Stable in neutral conditions. Warning: In strong acids, the complex can

dissociate, potentially releasing toxic hydrogen cyanide (HCN) [4]. |
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Research Context and Potential Applications

Lithium and other metal ferrocyanides are investigated in several advanced research areas, primarily in

materials science and energy storage.

Application
Area

Key Finding / Function

Energy
Storage

Used in Prussian Blue Analogues (PBAs) for batteries. Vanadium ferrocyanide

cathodes demonstrate high structural stability and a redox potential of ~3.7 V vs.
Li/Li⁺ [2].

Redox Flow
Batteries

The ferrocyanide/ferricyanide couple is used as a catholyte due to its high stability
and low cost, though its solubility can be a limiting factor [6] [4].

Analytical
Chemistry

Used as a reagent for the qualitative detection and quantitative determination of
various metal ions (e.g., Zn²⁺, Cd²⁺, UO₂²⁺) [5].

Proposed Experimental Workflow

Based on the general information available, the following outlines a potential pathway for synthesizing and

characterizing metal ferrocyanides.
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A general workflow for the synthesis and analysis of metal ferrocyanides.

Characterization Techniques [7] [2]:

Elemental Analysis (CHN): To determine the composition and hydration of the complex.
X-ray Diffraction (XRD): To confirm the crystal structure and phase purity.

Infrared Spectroscopy (FTIR): To identify characteristic bonds (C≡N stretch ~2000 cm⁻¹, Fe-C
stretch ~600 cm⁻¹).

Scanning Electron Microscopy (SEM): To analyze the morphology and particle size.
X-ray Photoelectron Spectroscopy (XPS): To determine the oxidation states of the metal ions (e.g.,

Fe²⁺, V⁴⁺).
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Current Information Limitations

It is important to note the constraints of the available data:

The experimental protocols are generalized from related alkali or transition metal ferrocyanides, not

specifically for lithium ferrocyanide.
Detailed quantitative data on solubility, kinetics, and thermodynamic parameters specific to the

lithium salt are not available in the search results.
Information on direct applications in drug development is lacking. Lithium's known biological effects

are primarily associated with the lithium cation (Li⁺) itself, not with lithium ferrocyanide [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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